molecular formula C15H9F2N3O2 B2832143 4-fluoro-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)benzamide CAS No. 865285-32-1

4-fluoro-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)benzamide

Cat. No. B2832143
CAS RN: 865285-32-1
M. Wt: 301.253
InChI Key: FUMHABBIKRABEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-fluoro-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)benzamide” is an organic compound. It contains functional groups such as amide, oxadiazole, and aromatic rings with fluorine substitutions. These types of compounds are often used in medicinal chemistry due to their diverse biological activities .

Scientific Research Applications

Antimicrobial Activity

Compounds related to 4-fluoro-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)benzamide have been synthesized and tested for their antimicrobial properties. Research indicates that the presence of a fluorine atom in the benzoyl group significantly enhances antimicrobial activity. For example, derivatives synthesized through microwave-induced methods exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi, with certain compounds showing minimum inhibitory concentration (MIC) values as low as 12.5 μg/mL against selected bacterial strains (Desai, Rajpara, & Joshi, 2013). This finding suggests potential applications in developing new antimicrobial agents.

Anticancer Evaluation

Another significant area of application for derivatives of this chemical structure is in anticancer research. A study involving the synthesis of substituted benzamides, including structures similar to 4-fluoro-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)benzamide, evaluated their anticancer activity against various cancer cell lines. Some compounds demonstrated moderate to excellent anticancer activity, with IC50 values ranging significantly, indicating their potential as therapeutic agents against cancer (Ravinaik et al., 2021).

Fluorogenic Reagent for Thiols

Further, derivatives of the 4-fluoro-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)benzamide structure have been explored as fluorogenic reagents for thiols. One study synthesized a compound that showed negligible fluorescence on its own but fluoresced intensely upon reaction with thiols, demonstrating its application in bioanalytical chemistry for the detection and quantification of thiols in biological samples (Toyo’oka et al., 1989).

Synthesis and Characterization of Coordination Networks

Moreover, research on the synthesis and characterization of coordination networks involving fluorinated derivatives has shown that these compounds can form crystalline structures with noncentric space groups, exhibiting significant second harmonic generation (SHG) efficiencies. This property is critical for applications in materials science, especially in the development of materials with nonlinear optical properties (Liao et al., 2013).

properties

IUPAC Name

4-fluoro-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H9F2N3O2/c16-11-5-1-9(2-6-11)13(21)18-15-20-19-14(22-15)10-3-7-12(17)8-4-10/h1-8H,(H,18,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FUMHABBIKRABEF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H9F2N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

301.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-fluoro-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.